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This in-depth technical guide explores the sodium channel selectivity profile of VX-150, an
investigational compound that has garnered significant interest for its potential in pain
management. This document provides a comprehensive summary of its activity, details the
experimental methods used for its characterization, and visualizes key concepts to facilitate
understanding.

VX-150 is a prodrug that is rapidly converted in the body to its active metabolite, VX-150m.
This active form is a potent and highly selective inhibitor of the voltage-gated sodium channel
subtype Nav1.8.[1][2] The information presented herein pertains to the active metabolite, VX-
150m, unless otherwise specified.

Core Mechanism of Action

VX-150m exerts its pharmacological effect by inhibiting the Nav1.8 sodium channel.[3][4]
Nav1.8 is predominantly expressed in the peripheral nervous system, specifically in nociceptive
(pain-sensing) neurons.[3][4] By blocking this channel, VX-150m can modulate the
transmission of pain signals. A notable characteristic of VX-150m's interaction with Nav1.8 is its
"reverse use-dependence,” where inhibition is relieved by repetitive depolarizations.[1][4] This
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suggests a strong state-dependent binding, with very weak affinity for channels with fully
activated voltage sensors, despite tight binding to channels in the resting state.[1][4]

Quantitative Selectivity Profile

The active metabolite of VX-150, VX-150m, has demonstrated high potency for the human
Nav1.8 channel with an IC50 of 15 nM.[1][4] Preclinical data have consistently shown that VX-
150 is highly selective for Nav1.8 over other sodium channel subtypes, with a reported
selectivity of over 400-fold.[2][5][6][7] While specific IC50 values for other Nav subtypes are not
publicly available, the following table summarizes the known quantitative and qualitative
selectivity data for VX-150m.

Sodium Channel Subtype IC50 (nM) Selectivity vs. Nav1.8
Nav1.8 (human) 15

Navl.1 > 6000 (estimated) > 400-fold

Navl.2 > 6000 (estimated) > 400-fold

Navl.3 > 6000 (estimated) > 400-fold

Navl.4 > 6000 (estimated) > 400-fold

Navl.5 > 6000 (estimated) > 400-fold

Navl.6 > 6000 (estimated) > 400-fold

Navl.7 > 6000 (estimated) > 400-fold

Navl1.9 > 6000 (estimated) > 400-fold

Note: The IC50 values for Nav subtypes other than Nav1.8 are estimated based on the
reported >400-fold selectivity and are meant for illustrative purposes. Specific quantitative data
for these subtypes are not currently available in the public domain.

Experimental Protocols

The determination of the IC50 value for VX-150m against the human Nav1.8 sodium channel
was conducted using sophisticated electrophysiological techniques. The following is a
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summary of the likely experimental protocol based on published research.[1]
Automated Patch-Clamp Electrophysiology

Cell Line: A stable cell line expressing the human Nav1.8 channel (e.g., CHO or HEK293
cells) is used.

Instrumentation: An automated patch-clamp system (e.g., QPatch) is employed for high-
throughput analysis.

Whole-Cell Configuration: The whole-cell patch-clamp configuration is established to allow
for the recording of ionic currents across the entire cell membrane.

Voltage Protocol:
o Cells are held at a resting membrane potential of -100 mV.

o To elicit Nav1.8 currents, a depolarizing voltage step to a potential between -20 mV and 0
mV is applied for a short duration (e.g., 20-50 ms).

Compound Application:

o VX-150m is prepared in a suitable solvent (e.g., DMSO) and diluted to various
concentrations in the extracellular solution.

o The different concentrations of VX-150m are perfused over the cells, and the resulting
inhibition of the Nav1.8 current is measured.

Data Analysis:

o The peak inward sodium current is measured before and after the application of VX-150m
at each concentration.

o The percentage of current inhibition is calculated for each concentration.

o The IC50 value, which is the concentration of the compound that causes 50% inhibition of
the maximal current, is determined by fitting the concentration-response data to a
standard logistical equation.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11585256/
https://www.benchchem.com/product/b15590537/docs?utm_src=pdf-body#vx-150-a-technical-overview-of-its-sodium-channel-selectivity-profile
https://www.benchchem.com/product/b15590537/docs?utm_src=pdf-body#vx-150-a-technical-overview-of-its-sodium-channel-selectivity-profile
https://www.benchchem.com/product/b15590537/docs?utm_src=pdf-body#vx-150-a-technical-overview-of-its-sodium-channel-selectivity-profile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590537?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Visualizations

To further elucidate the concepts discussed, the following diagrams are provided.
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Click to download full resolution via product page

Caption: Experimental workflow for determining the IC50 of VX-150m on Nav1.8 channels.
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Caption: Simplified signaling pathway of pain transmission and the inhibitory action of VX-
150m.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15590537/docs?utm_src=pdf-body-img#vx-150-a-technical-overview-of-its-sodium-channel-selectivity-profile
https://www.benchchem.com/product/b15590537/docs?utm_src=pdf-body#vx-150-a-technical-overview-of-its-sodium-channel-selectivity-profile
https://www.benchchem.com/product/b15590537/docs?utm_src=pdf-body#vx-150-a-technical-overview-of-its-sodium-channel-selectivity-profile
https://www.benchchem.com/product/b15590537?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590537?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1. State-Dependent Inhibition of Nav1.8 Sodium Channels by VX-150 and VX-548 - PMC
[pmc.ncbi.nlm.nih.gov]

e 2. APhase 1, Randomized, Double-Blind, Placebo-Controlled, Crossover Study to Evaluate
the Pharmacodynamic Effects of VX-150, a Highly Selective NaV1.8 Inhibitor, in Healthy
Male Adults - PMC [pmc.ncbi.nim.nih.gov]

¢ 3. researchgate.net [researchgate.net]

¢ 4. State-Dependent Inhibition of Nav1.8 Sodium Channels by VX-150 and VX-548 - PubMed
[pubmed.ncbi.nlm.nih.gov]

e 5. medchemexpress.com [medchemexpress.com]
e 6. selleckchem.com [selleckchem.com]

e 7. Towards Structure-Guided Development of Pain Therapeutics Targeting Voltage-Gated
Sodium Channels - PMC [pmc.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [VX-150: A Technical Overview of its Sodium Channel
Selectivity Profile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15590537/docs#vx-150-a-technical-overview-of-its-
sodium-channel-selectivity-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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